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Introduction

The integrity of industrial pipelines is crucial for safety, environmental protection, and economic
efficiency. Undetected leaks can lead to significant product loss, environmental contamination,
and hazardous conditions.[1] Radiotracer techniques offer a highly sensitive and effective
method for the online, non-intrusive detection and localization of leaks in buried or inaccessible
pipelines.[1][2] Bromine-82 (Br-82) is a preferred gamma-emitting radiotracer for this
application due to its suitable chemical and physical properties, which allow it to effectively
trace liquid and gas phases in industrial systems.[3] This application note provides a detailed
protocol for the use of Bromine-82 in pipeline leak detection, aimed at researchers, scientists,
and industry professionals.

Principle of the Method

The fundamental principle involves injecting a small quantity of a substance labeled with
Bromine-82 into the pipeline.[4] The radiotracer must be chemically compatible and miscible
with the product flowing in the pipe to ensure it follows the same path.[5] As the tracer-laced
product moves along the pipeline, it will escape at any leak point. Highly sensitive radiation
detectors, such as Sodium lodide (Nal) scintillation detectors, are placed along the pipeline's
exterior to monitor the passage of the radiotracer.[4]

Aleak is identified in one of two ways:

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1211341?utm_src=pdf-interest
http://large.stanford.edu/courses/2022/ph241/kader2/
http://large.stanford.edu/courses/2022/ph241/kader2/
https://www-pub.iaea.org/MTCD/Publications/PDF/TCS-38_web.pdf
https://www.benchchem.com/product/b1211341?utm_src=pdf-body
https://media.neliti.com/media/publications/484960-none-3588a601.pdf
https://www.benchchem.com/product/b1211341?utm_src=pdf-body
https://www.benchchem.com/product/b1211341?utm_src=pdf-body
https://ijpr.iut.ac.ir/article_1305_00106c5cc839140a634ea8a8c3279d83.pdf
https://patents.google.com/patent/US5164591A/en
https://ijpr.iut.ac.ir/article_1305_00106c5cc839140a634ea8a8c3279d83.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Stationary Peak Method: For buried pipelines, the leaked radiotracer accumulates in the
surrounding soil, creating a localized "hot spot” of radioactivity that can be detected from the
surface even after the main tracer pulse has passed.[6]

» Velocity Drop / Tracer Disappearance Method: By positioning detectors at intervals along the
pipeline, the velocity of the tracer can be calculated. A leak between two points will cause a
reduction in the total amount of tracer detected at the downstream detector compared to the
upstream one.[7] This method is particularly useful for quantifying leak rates.[8]

Bromine-82 is well-suited for this task due to its 35.3-hour half-life, which is long enough to
conduct the test but short enough to decay to safe levels relatively quickly, and its emission of
high-energy gamma rays that can penetrate the pipe wall and surrounding soil.[3]

Data Presentation

Quantitative data is essential for the successful planning and execution of a leak detection
study. The following tables summarize the key properties of Bromine-82 and typical
experimental parameters.

Table 1: Physical Properties of Bromine-82

Property Value Reference
Half-life 35.3 hours [3]
Primary Gamma Energies 554 keV, 777 keV [4]
Emission Type Beta, Gamma [9]

| Chemical Form for Injection | Ammonium Bromide (NH4Br), Methyl Bromide (CHsBr),
Potassium Bromide (KBr) [[3][7] |

Table 2: Typical Experimental Parameters for Pipeline Leak Detection
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Typical Value
Parameter Notes Reference
Range
Activity depends
. o 0.5 - 2.0 Curies on pipe diameter,
Injected Activity [9][10]
(18.5 - 74 GBq) length, flow rate,

and burial depth.

] Must be miscible with
Aqueous solution for o
o the pipeline product.
Tracer Form liquids, gaseous for ) [3]
C4H9Br-82 for organic

ases.
g liquids.

A rapid, sharp
o High-pressure injector, injection is preferred
Injection Method o ] [11]
slug injection for a well-defined

tracer pulse.

Nal(Tl) Scintillation ) -
Highly sensitive and
Detector Type Detector (e.g., 2"x2" _ _ [4]
suitable for field use.
or 3"x3")

| Minimum Detectable Leak | >0.1% of stream flow | Varies with conditions; can be as low as a
few liters per hour. |[2] |

Table 3: Comparison of Leak Detection Methods
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Method Principle Advantages Disadvantages
. L Requires
L High sensitivity, -
Gamma radiation . specialized
) . online, non-
Bromine-82 detection from a . . personnel and
_ . . intrusive, .
Radiotracer tracer mixed with . handling of
applicable to . .
the product. ] . radioactive
buried pipes.[2][4] .
materials.

Can be affected by

Detects ultrasonic Non-intrusive, can )
] o ] ) ) background noise;
Acoustic Emission noise generated by provide real-time o
] ) o localization can be
fluid escaping a leak. monitoring.[12]
complex.[13]

A sudden leak creates Less effective for

a negative pressure Fast detection over small or developing
Pressure Wave ]

wave that travels long distances. leaks; can have false

through the fluid. alarms.[4]

| Thermal Imaging | Detects temperature differences on the ground surface caused by a leak. |
Non-contact, can survey large areas. | Insensitive if the product is at ambient temperature or
the pipe is deeply buried.[14] |

Experimental Protocols
Protocol 1: Radiotracer Preparation and Handling

Objective: To safely prepare a solution of Bromine-82 suitable for injection.
Materials:

» Bromine-82 source (typically as K&Br or NH482Br) from a certified supplier.
o Shielded container (lead pot) for transport and storage.

* Remote handling tongs.

« Dilution fluid compatible with the pipeline product (e.g., deionized water for aqueous
systems).
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» Shielded syringe or injection vessel.

o Personal Protective Equipment (PPE): lab coat, safety glasses, disposable gloves.[15]
o Radiation survey meter.

Methodology:

e Planning: Calculate the required activity of Br-82 based on the pipeline parameters (flow
rate, diameter, length) and detector efficiency. The activity should be kept As Low As
Reasonably Achievable (ALARA).[11]

o Controlled Area Setup: Designate a controlled area for handling the radiotracer. Survey the
area before, during, and after the procedure.

e Source Handling: Using remote handling tongs, transfer the Br-82 source from its transport
container to a shielded preparation vessel.

 Dilution: If necessary, dilute the tracer with a compatible fluid to the desired concentration for
injection. For organic products, a chemical synthesis to create a miscible compound like
Butyl Bromide-82 may be required.[3]

o Assay: Measure the activity of the final prepared dose using a calibrated dose calibrator.

o Transfer: Securely transfer the prepared tracer into the shielded injection device for transport
to the field site. All transport must comply with relevant regulations.[11]

Protocol 2: Tracer Injection and In-Situ Detection

Objective: To inject the Br-82 tracer into the pipeline and detect its passage and any potential
leaks.

Materials:
o Shielded injection system with a high-pressure pump.

» Multiple Nal(Tl) scintillation detectors with data loggers.[2]
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e GPS for marking detector and leak locations.

o Communication equipment (radios) for team coordination.
e Pipeline schematic/map.

Methodology:

» Site Preparation: Identify the injection point and suitable locations for detector placement
along the pipeline route. The injection point should be an existing valve or access port.[11]

o Detector Placement:

o Place a detector immediately downstream of the injection point to confirm successful
injection and measure the initial tracer profile.

o Place additional detectors at known intervals along the pipeline, especially in areas of high
suspicion or consequence (e.g., river crossings).

e Background Radiation Measurement: Before injection, record the background radiation
levels at each detector location for at least 15-30 minutes to establish a baseline.

e Tracer Injection:
o Securely connect the injection system to the pipeline.

o Inject the Br-82 tracer as a sharp, rapid "slug" into the flowing product. This ensures a
concentrated pulse for easier detection.

o Immediately after injection, flush the injection valve with product fluid to ensure all tracer
enters the main flow.

o Data Acquisition:

o As the tracer pulse travels down the pipeline, each detector will record a sharp increase in
count rate, followed by a return to background levels. The data logger records the count
rate versus time.
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o The time-of-flight between detectors can be used to calculate the product's flow velocity.

o Leak Survey (Stationary Peak Method):

o After the main tracer pulse has passed all detector locations, conduct a survey of the
pipeline route, especially between detectors.

o Move a detector slowly along the ground directly above the pipeline. A sustained increase
in radiation above the background level indicates an accumulation of the tracer in the soil,
pinpointing the leak location.[7]

o Data Analysis (Velocity Drop Method):

o Compare the area under the count-rate-versus-time curves for successive detectors. A
statistically significant decrease in the area (total counts) from an upstream to a
downstream detector indicates a loss of product—and therefore tracer—between those
two points.[8]

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for pipeline leak detection using Bromine-82.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Nuclear Applications for Detecting Pipe Leakages [large.stanford.edu]

e 2. www-pub.iaea.org [www-pub.iaea.org]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1211341?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211341?utm_src=pdf-custom-synthesis
http://large.stanford.edu/courses/2022/ph241/kader2/
https://www-pub.iaea.org/MTCD/Publications/PDF/TCS-38_web.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

3. media.neliti.com [media.neliti.com]
4. ijpr.iut.ac.ir [ijpr.iut.ac.ir]

5. US5164591A - Radioactive tracer well logging utilizing bromine - Google Patents
[patents.google.com]

6. The feasibility of {sup 82}Br radioisotope tracer production in MNSR and its applications in
leak detection (Journal Article) | ETDEWEB [osti.goV]

7. barc.gov.in [barc.gov.in]
8. tracerco.com [tracerco.com]

9. Production of 82Br Radiotracer and its Application on Leak Detection in Buried Pipelines
[inis.iaea.org]

10. yadda.icm.edu.pl [yadda.icm.edu.pl]
11. gnssn.iaea.org [gnssn.iaea.org]

12. Leak State Detection and Size Identification for Fluid Pipelines with a Novel Acoustic
Emission Intensity Index and Random Forest - PMC [pmc.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]
14. uvalberta.scholaris.ca [ualberta.scholaris.ca]
15. ehs.stanford.edu [ehs.stanford.edu]

To cite this document: BenchChem. [Application Note: Pipeline Leak Detection Using
Bromine-82 Radiotracer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211341#leak-detection-in-pipelines-with-bromine-
82-radiotracer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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